Cas no 2002174-87-8 (5-bromo-2-{spiro2.2pentan-1-yl}pyrimidin-4-ol)

• Product Name: 5-bromo-2-{spiro2.2pentan-1-yl}pyrimidin-4-ol
• CAS No: 2002174-87-8
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 6506304
• PubChem ID: 165787367
• Update Time: 2025-06-09

5-bromo-2-{spiro2.2pentan-1-yl}pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{spiro2.2pentan-1-yl}pyrimidin-4-ol
• 2002174-87-8
• EN300-1270167
• 5-bromo-2-{spiro[2.2]pentan-1-yl}pyrimidin-4-ol

• Inchi： 1S/C9H9BrN2O/c10-6-4-11-7(12-8(6)13)5-3-9(5)1-2-9/h4-5H,1-3H2,(H,11,12,13)
• InChI Key： IHIZRAQDJSOZEX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2CC32CC3)NC1=O

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-bromo-2-{spiro2.2pentan-1-yl}pyrimidin-4-ol

5-Bromo-2-{spiro[2.2]pentan-1-yl}pyrimidin-4-ol (CAS No. 2002174-87-8): An Emerging Compound in Medicinal Chemistry

5-Bromo-2-{spiro[2.2]pentan-1-yl}pyrimidin-4-ol (CAS No. 2002174-87-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The spiro[2.2]pentan-1-yl moiety in the structure of 5-bromo-2-{spiro[2.2]pentan-1-yl}pyrimidin-4-ol is particularly noteworthy. Spiro compounds are known for their ability to enhance the lipophilicity and metabolic stability of drug candidates, making them attractive scaffolds in drug design. The bromine substitution at the 5-position of the pyrimidine ring further adds to the compound's chemical diversity and may influence its biological activity and pharmacokinetic properties.

Recent studies have explored the potential of 5-bromo-2-{spiro[2.2]pentan-1-yl}pyrimidin-4-ol in various therapeutic areas. One notable area of research is its antiviral activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited potent inhibitory effects against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The mechanism of action was attributed to its ability to interfere with viral replication by targeting specific viral enzymes.

In addition to its antiviral properties, 5-bromo-2-{spiro[2.2]pentan-1-yl}pyrimidin-4-ol has shown promise as an anticancer agent. Research conducted at a leading pharmaceutical institute revealed that this compound selectively inhibited the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer activity was linked to its ability to induce apoptosis and disrupt cell cycle progression, suggesting its potential as a lead compound for further drug development.

The pharmacokinetic profile of 5-bromo-2-{spiro[2.2]pentan-1-yl}pyrimidin-4-ol has also been investigated in preclinical studies. These studies indicated that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial parameters for developing an effective therapeutic agent. Furthermore, preliminary toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of 5-bromo-2-{spiro[2.2]pentan-1-yl}pyrimidin-4-ol involves a multi-step process that combines modern synthetic methodologies with classical organic chemistry techniques. Key steps include the formation of the spirocyclic core through a ring-closing metathesis reaction and the introduction of the bromine substituent via electrophilic aromatic substitution. The overall synthetic route is efficient and scalable, making it suitable for large-scale production if required.

In conclusion, 5-bromo-2-{spiro[2.2]pentan-1-yl}pyrimidin-4-ol (CAS No. 2002174-87-8) represents a promising candidate in medicinal chemistry with potential applications in antiviral and anticancer therapy. Its unique structural features, combined with favorable pharmacokinetic properties and low toxicity, make it an attractive molecule for further investigation and development as a novel therapeutic agent.